Cas no 257285-02-2 (1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole)

• Product Name: 1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole
• CAS No: 257285-02-2
• MF: C₁₃H₁₁BrF₃NO
• MW: 334.131753206253
• CID: 246956
• PubChem ID: 2781573
• Update Time: 2025-04-19

1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-[2-bromo-4-(trifluoromethoxy)phenyl]-2,5-dimethyl-
• 1-[2-BROMO-4-(TRIFLUOROMETHOXY)PHENYL]-2,5-DIMETHYL-1H-PYRROLE
• 1-[2-bromo-4-(trifluoromethoxy)phenyl]-2,5-dimethylpyrrole
• FT-0753225
• 1-[2-bromo-4-(trifluoromethoxy)phenyl]-2, 5-dimethylpyrrole
• SCHEMBL12705550
• WYUNFFFYRXWGIH-UHFFFAOYSA-N
• MFCD00174009
• DTXSID50381816
• 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-2,5-dimethyl-1H-pyrrole
• 257285-02-2
• 1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole

• Inchi： 1S/C13H11BrF3NO/c1-8-3-4-9(2)18(8)12-6-5-10(7-11(12)14)19-13(15,16)17/h3-7H,1-2H3
• InChI Key： WYUNFFFYRXWGIH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1C(C)=CC=C1C)OC(F)(F)F

Computed Properties

• Exact Mass: 332.99763
• Monoisotopic Mass: 332.99761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 327.3±42.0 °C at 760 mmHg
• Flash Point: 151.7±27.9 °C
• PSA: 14.16
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)